Cas no 99-79-6 (iofendylate)
iofendylate structure
Product Name:iofendylate
iofendylate Chemical and Physical Properties
Names and Identifiers
-
- iofendylate
- ethyl 10-(4-iodophenyl)undecanoate
- Iophendylate
- Iofendilato
- Myodil
- W-100019
- p-Iophendylate
- FT-0682962
- Mulsopaque; Myodil; Myodyl; Neurotrast; Pantopaque
- 3-09-00-02627 (Beilstein Handbook Reference)
- EINECS 202-787-8
- Mulsopaque
- Iofendilato [INN-Spanish]
- Ethyl 10-(p-iodophenyl)undecanoate
- BRN 2661373
- Ethyl 10-(p-iodophenyl)hendecanoate
- Iophendylate, p-
- Ethyl 10-(p-iodophenyl)undecylate
- UNII-6V3I57K9UL
- Iofendylate [INN:BAN]
- Q3801357
- IOPHENDYLATE [MI]
- 6V3I57K9UL
- 99-79-6
- AKOS005267217
- HSDB 3346
- BENZENEDECANOIC ACID, 4-IODO-.IOTA.-METHYL-, ETHYL ESTER
- NS00040560
- CS-0017569
- Undecanoic acid, 10-(p-iodophenyl)-, ethyl ester
- CHEMBL951
- Neurotrast
- Iofendylatum [INN-Latin]
- JOFENDYLATE
- Myodyl
- SCHEMBL492663
- HY-A0223
- DTXSID2052869
- Benzenedecanoic acid, 4-iodo-iota-methyl-, ethyl ester
- ethyl10-(4-iodophenyl)undecanoate
- Iofendylatum
- Jofendylatum
- DA-54356
- LAYLQVBQIBQVLL-UHFFFAOYSA-N
- Ethiodan
-
- MDL： MFCD00867941
- Inchi： 1S/C19H29IO2/c1-3-22-19(21)11-9-7-5-4-6-8-10-16(2)17-12-14-18(20)15-13-17/h12-16H,3-11H2,1-2H3
- InChI Key： LAYLQVBQIBQVLL-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)C(C)CCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 416.121223
- Monoisotopic Mass: 416.121223
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 7
Experimental Properties
- Density: d2020 1.240-1.263
- Melting Point: 25°C
- Boiling Point: 421.2°Cat760mmHg
- Flash Point: 208.5°C
- Refractive Index: nD25 1.5230-1.5280
- PSA: 26.30000
- LogP: 6.07860
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
iofendylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Toxicity：LD50 in mice, rats (g/kg): 4.6, 19 i.p. (Steinhausen)
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
iofendylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059684-500mg |
Ethyl 10-(4-iodophenyl)undecanoate |
99-79-6 | 500mg |
3233CNY | 2021-05-07 | ||
| TRC | I729450-2mg |
Iofendylate |
99-79-6 | 2mg |
$110.00 | 2023-05-18 | ||
| TRC | I729450-5mg |
Iofendylate |
99-79-6 | 5mg |
$259.00 | 2023-05-18 | ||
| TRC | I729450-10mg |
Iofendylate |
99-79-6 | 10mg |
$477.00 | 2023-05-18 | ||
| TRC | I729450-20mg |
Iofendylate |
99-79-6 | 20mg |
$896.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059684-500mg |
Ethyl 10-(4-iodophenyl)undecanoate |
99-79-6 | 500mg |
3233.0CNY | 2021-07-13 | ||
| TRC | I729450-100mg |
Iofendylate |
99-79-6 | 100mg |
$ 4500.00 | 2023-09-07 |
iofendylate Related Literature
-
Pui-Keong Chow,Gang Cheng,Glenna So Ming Tong,Chensheng Ma,Wai-Ming Kwok,Wai-Hung Ang,Clive Yik-Sham Chung,Chen Yang,Feng Wang,Chi-Ming Che Chem. Sci. 2016 7 6083
-
Xiaodong Peng,Fang Wang,Liwei Li,Khuchtumur Bum-Erdene,David Xu,Bo Wang,Anthony A. Sinn,Karen E. Pollok,George E. Sandusky,Lang Li,John J. Turchi,Shadia I. Jalal,Samy O. Meroueh Mol. BioSyst. 2014 10 581
-
3. Synthesis of a rhodium(i) germyl complex: a useful tool for C–H and C–F bond activation reactionsTheresia Ahrens,Mike Ahrens,Thomas Braun,Beatrice Braun,Roy Herrmann Dalton Trans. 2016 45 4716
-
4. Electrophilic aromatic substitution. Part XV. The kinetics, mechanism, and products of nitrodebromination in sulphuric acidRoy B. Moodie,Kenneth Schofield,John B. Weston J. Chem. Soc. Perkin Trans. 2 1976 1089
-
G. Pilcher,H. A. Skinner,A. S. Pell,A. E. Pope Trans. Faraday Soc. 1963 59 316
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